3-(3-(tert-Butylthio)-1-(4-chlorobenzyl)-5-hydroxy-1H-indol-2-yl)-2,2-dimethylpropanoic acid
3-(3-(tert-Butylthio)-1-(4-chlorobenzyl)-5-hydroxy-1H-indol-2-yl)-2,2-dimethylpropanoic acid
Brand Name:
Vulcanchem
CAS No.:
148693-71-4
VCID:
VC21297641
InChI:
InChI=1S/C24H28ClNO3S/c1-23(2,3)30-21-18-12-17(27)10-11-19(18)26(14-15-6-8-16(25)9-7-15)20(21)13-24(4,5)22(28)29/h6-12,27H,13-14H2,1-5H3,(H,28,29)
SMILES:
CC(C)(C)SC1=C(N(C2=C1C=C(C=C2)O)CC3=CC=C(C=C3)Cl)CC(C)(C)C(=O)O
Molecular Formula:
C24H28ClNO3S
Molecular Weight:
446 g/mol
3-(3-(tert-Butylthio)-1-(4-chlorobenzyl)-5-hydroxy-1H-indol-2-yl)-2,2-dimethylpropanoic acid
CAS No.: 148693-71-4
Cat. No.: VC21297641
Molecular Formula: C24H28ClNO3S
Molecular Weight: 446 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 148693-71-4 |
|---|---|
| Molecular Formula | C24H28ClNO3S |
| Molecular Weight | 446 g/mol |
| IUPAC Name | 3-[3-tert-butylsulfanyl-1-[(4-chlorophenyl)methyl]-5-hydroxyindol-2-yl]-2,2-dimethylpropanoic acid |
| Standard InChI | InChI=1S/C24H28ClNO3S/c1-23(2,3)30-21-18-12-17(27)10-11-19(18)26(14-15-6-8-16(25)9-7-15)20(21)13-24(4,5)22(28)29/h6-12,27H,13-14H2,1-5H3,(H,28,29) |
| Standard InChI Key | YVLUPFOULPNCAF-UHFFFAOYSA-N |
| SMILES | CC(C)(C)SC1=C(N(C2=C1C=C(C=C2)O)CC3=CC=C(C=C3)Cl)CC(C)(C)C(=O)O |
| Canonical SMILES | CC(C)(C)SC1=C(N(C2=C1C=C(C=C2)O)CC3=CC=C(C=C3)Cl)CC(C)(C)C(=O)O |
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